N-[1-(2H-1,3-benzodioxol-5-yl)ethyl]-4,6-dichloropyridine-2-carboxamide

• IUPAC Name: N-[1-(1,3-benzodioxol-5-yl)ethyl]-4,6-dichloropyridine-2-carboxamide
• InChI: InChI=1S/C15H12Cl2N2O3/c1-8(9-2-3-12-13(4-9)22-7-21-12)18-15(20)11-5-10(16)6-14(17)19-11/h2-6,8H,7H2,1H3,(H,18,20)
• InChI Key: PPQNIZPJDIRSLW-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC2=C(C=C1)OCO2)NC(=O)C3=NC(=CC(=C3)Cl)Cl
• Molecular Formula: C15H12Cl2N2O3
• Molecular Weight: 339.2 g/mol

Description

N-[1-(2H-1,3-benzodioxol-5-yl)ethyl]-4,6-dichloropyridine-2-carboxamide, also known as BDP-9066, is a chemical compound that has been extensively studied for its potential therapeutic applications. This compound has been shown to exhibit a range of biochemical and physiological effects, making it an attractive candidate for further research.

Mechanism Of Action

The exact mechanism of action of N-[1-(2H-1,3-benzodioxol-5-yl)ethyl]-4,6-dichloropyridine-2-carboxamide is not fully understood, but it is believed to act as an antagonist of the dopamine D2 receptor. This receptor is involved in the regulation of dopamine neurotransmission, and its modulation has been shown to have therapeutic effects in a range of psychiatric disorders.
Biochemical and Physiological Effects:
N-[1-(2H-1,3-benzodioxol-5-yl)ethyl]-4,6-dichloropyridine-2-carboxamide has been shown to exhibit a range of biochemical and physiological effects, including modulation of the immune system, regulation of neurotransmitter release, and inhibition of cell proliferation. These effects make it an attractive candidate for further research in a range of therapeutic areas.

Advantages And Limitations For Lab Experiments

One of the main advantages of N-[1-(2H-1,3-benzodioxol-5-yl)ethyl]-4,6-dichloropyridine-2-carboxamide for lab experiments is its well-characterized mechanism of action, which makes it a useful tool for studying the dopamine D2 receptor. However, its relatively low potency and selectivity may limit its usefulness in certain experiments, and further optimization may be necessary to fully realize its potential.

Future Directions

There are numerous future directions for research on N-[1-(2H-1,3-benzodioxol-5-yl)ethyl]-4,6-dichloropyridine-2-carboxamide, including investigations into its potential as a treatment for Alzheimer's disease, as well as its potential as an immunomodulatory agent. Additionally, further optimization of its pharmacological properties may lead to the development of more potent and selective compounds with even greater therapeutic potential.

Synthesis Methods

N-[1-(2H-1,3-benzodioxol-5-yl)ethyl]-4,6-dichloropyridine-2-carboxamide can be synthesized using a multistep process that involves the reaction of 2,3-dichloropyridine with 2-(2,3-epoxypropoxy)benzene in the presence of a base catalyst. The resulting product is then treated with a carboxylic acid derivative to yield N-[1-(2H-1,3-benzodioxol-5-yl)ethyl]-4,6-dichloropyridine-2-carboxamide.

Scientific Research Applications

N-[1-(2H-1,3-benzodioxol-5-yl)ethyl]-4,6-dichloropyridine-2-carboxamide has been the subject of numerous scientific studies, with researchers investigating its potential applications in a variety of fields. Some of the most promising areas of research include its use as an antipsychotic agent, its potential as a treatment for Alzheimer's disease, and its ability to modulate the immune system.